1-(2-((1-(4-fluorobenzyl)-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(p-tolyl)urea

• IUPAC Name: 1-[2-[1-[(4-fluorophenyl)methyl]-2-methylindol-3-yl]sulfonylethyl]-3-(4-methylphenyl)urea
• InChI: InChI=1S/C26H26FN3O3S/c1-18-7-13-22(14-8-18)29-26(31)28-15-16-34(32,33)25-19(2)30(24-6-4-3-5-23(24)25)17-20-9-11-21(27)12-10-20/h3-14H,15-17H2,1-2H3,(H2,28,29,31)
• InChI Key: YVHKCXVMPGWCCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NCCS(=O)(=O)C2=C(N(C3=CC=CC=C32)CC4=CC=C(C=C4)F)C
• Molecular Formula: C26H26FN3O3S
• Molecular Weight: 479.6 g/mol

Description

1-(2-((1-(4-fluorobenzyl)-2-methyl-1H-indol-3-yl)sulfonyl)ethyl)-3-(p-tolyl)urea, also known as Compound A, is a synthetic compound that has been studied for its potential use in treating various medical conditions.

Scientific Research Applications

Inhibition of Platelet Aggregation and Vascular Smooth Muscle Contraction

A synthetic sulfonylurea compound demonstrated inhibitory effects on thromboxane A2 (TXA2) synthesis and its receptor, exhibiting potential in reducing platelet aggregation and vascular smooth muscle contraction, which could have implications in cardiovascular diseases and diabetes management (Na Lu et al., 2012).

Synthesis and Conversion in Organic Chemistry

Research has explored the synthesis and conversion of substituted benzyl-p-tolyl sulfones to quinodimethanes, indicating the compound's utility in organic synthesis and potentially in the development of new pharmaceuticals or materials (B. D. Lenihan & H. Shechter, 1999).

Novel Synthetic Methods

A method involving urea and elemental sulfur in the synthesis of substituted quinazolines highlights the compound's role in facilitating the generation of complex structures under mild conditions, which could be beneficial for pharmaceutical synthesis (T. Nguyen et al., 2020).

Advancements in Carbohydrate Chemistry

The development of a 2-[(4-fluorophenyl)sulfonyl]ethoxy carbonyl (Fsec) protected glycosyl donor showcases the compound's utility in the protection of hydroxyl groups, enabling precise synthesis in carbohydrate chemistry (S. Spjut et al., 2010).

Environmental Applications

Studies on the degradation of sulfonylurea herbicides highlight the environmental relevance of such compounds, particularly in understanding their stability under various abiotic factors, which is crucial for assessing environmental impact and degradation pathways (S. Saha & G. Kulshrestha, 2002).